Cas no 111718-48-0 (D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)-)

• Product name: D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)-
• CAS No: 111718-48-0
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 219816

D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)-
• Bissetone
• D-erythro-3-Hexulose, 1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)-

• Inchi： 1S/C9H14O5/c1-6(11)3-9(13)5-14-7(4-10)2-8(9)12/h7,10,13H,2-5H2,1H3/t7-,9-/m0/s1
• InChI Key： PBRCAHWVKWJHMV-CBAPKCEASA-N
• SMILES： C([C@@]1(CO[C@@H](CC1=O)CO)O)C(=O)C

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 406.3±35.0 °C(Predicted)
• pka: 11.36±0.40(Predicted)